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Compound of Interest

Compound Name:
4-Methylcyclohex-3-

enecarbaldehyde

Cat. No.: B3056962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-Methylcyclohex-
3-enecarbaldehyde, a key intermediate in various chemical syntheses. Due to a lack of

extensive published quantitative data on its solubility in a wide range of organic solvents, this

document outlines the known physical properties, estimated aqueous solubility, and presents a

general experimental protocol for determining its solubility in solvents relevant to research and

development.

Physicochemical Properties of 4-Methylcyclohex-3-
enecarbaldehyde
A summary of the key physical and chemical properties of 4-Methylcyclohex-3-
enecarbaldehyde is presented in Table 1. These properties are essential for understanding its

behavior in different solvent systems.
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Property Value Reference

Molecular Formula C₈H₁₂O [1][2][3]

Molecular Weight 124.18 g/mol [1][2][3]

Boiling Point 176.1 °C at 760 mmHg [1][2]

Flash Point 55.3 °C [1][2]

LogP (o/w) 1.93170 - 2.180 (estimated) [1][2][4]

Water Solubility
804.8 mg/L at 25 °C

(estimated)
[2]

Appearance Liquid (at standard conditions) [5]

General Solubility of Aldehydes
Aldehydes, as a class of organic compounds, exhibit predictable solubility behavior based on

their molecular structure. The presence of the polar carbonyl group allows for dipole-dipole

interactions and hydrogen bonding with protic solvents.[6][7]

In Polar Solvents: Lower molecular weight aldehydes are soluble in water due to hydrogen

bonding between the carbonyl oxygen and water molecules. As the carbon chain length

increases, the hydrophobic nature of the alkyl group dominates, leading to decreased water

solubility.[6][8][9]

In Nonpolar/Organic Solvents: Aldehydes are generally soluble in a wide range of organic

solvents, such as alcohols, ethers, and aromatic hydrocarbons.[8][9] This is due to the

favorable van der Waals forces between the aldehyde's hydrocarbon backbone and the

organic solvent molecules.

The logical relationship governing aldehyde solubility is depicted in the following diagram:
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General Solubility Principles for Aldehydes

Aldehyde Structure
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Caption: Factors influencing the solubility of aldehydes in different solvent types.

Experimental Protocol for Determining the Solubility
of 4-Methylcyclohex-3-enecarbaldehyde
The following is a generalized experimental workflow for the quantitative determination of the

solubility of 4-Methylcyclohex-3-enecarbaldehyde in a given organic solvent. This protocol is

based on the principle of creating a saturated solution and then quantifying the dissolved
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aldehyde using a derivatization reaction with 2,4-dinitrophenylhydrazine (2,4-DNP), which

forms a colored precipitate.[10][11]

Materials:

4-Methylcyclohex-3-enecarbaldehyde

Selected organic solvents (e.g., ethanol, methanol, toluene, hexane)

2,4-Dinitrophenylhydrazine (2,4-DNP) reagent (solution in a suitable solvent like ethanol with

a catalytic amount of acid)

Analytical balance

Vials with screw caps

Constant temperature bath/shaker

Centrifuge

Spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 4-Methylcyclohex-3-enecarbaldehyde to a known volume of

the selected organic solvent in a sealed vial.

Agitate the vials in a constant temperature bath (e.g., 25 °C) for a sufficient time (e.g., 24-

48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solute:

Centrifuge the vials at a high speed to pellet the undissolved aldehyde.
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Carefully withdraw a known volume of the supernatant (the saturated solution) without

disturbing the solid pellet.

Quantitative Analysis using 2,4-DNP Derivatization:

Dilute the aliquot of the saturated solution with the pure solvent to a concentration within

the linear range of the spectrophotometric analysis.

Add an excess of the 2,4-DNP reagent to the diluted solution. This will react with the

aldehyde to form a 2,4-dinitrophenylhydrazone, which is typically a colored precipitate.

Allow the reaction to go to completion.

Measure the absorbance of the resulting solution or the dissolved precipitate (after

isolation and re-dissolution in a suitable solvent) using a spectrophotometer at the

wavelength of maximum absorbance for the hydrazone derivative.

Calibration and Calculation:

Prepare a series of standard solutions of 4-Methylcyclohex-3-enecarbaldehyde of

known concentrations in the same organic solvent.

React these standards with the 2,4-DNP reagent under the same conditions as the

samples.

Measure the absorbance of the standards and construct a calibration curve (absorbance

vs. concentration).

Use the calibration curve to determine the concentration of the aldehyde in the diluted

sample, and then back-calculate the concentration in the original saturated solution to

determine the solubility.

The following diagram illustrates the proposed experimental workflow:
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Workflow for Solubility Determination of 4-Methylcyclohex-3-enecarbaldehyde

Calibration

Start

Prepare Saturated Solution
(Excess Aldehyde in Solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h)

Separate Solid and Liquid
(Centrifugation)

Take Aliquot of Supernatant

Derivatize with 2,4-DNP Reagent

Measure Absorbance
(Spectrophotometry)

Calculate Solubility
(Using Calibration Curve)

End

Prepare Standard Solutions

Derivatize Standards

Measure Absorbance of Standards

Plot Calibration Curve

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3056962?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Proposed experimental workflow for determining the solubility of 4-Methylcyclohex-3-
enecarbaldehyde.

Conclusion
While specific quantitative solubility data for 4-Methylcyclohex-3-enecarbaldehyde in a broad

range of organic solvents is not readily available in the current literature, its general solubility

can be inferred from its physicochemical properties and the established behavior of aldehydes.

For applications requiring precise solubility values, the experimental protocol outlined in this

guide provides a robust methodology for generating reliable data. This will enable researchers

and drug development professionals to make informed decisions regarding solvent selection

for synthesis, purification, and formulation of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility Profile of 4-Methylcyclohex-3-
enecarbaldehyde in Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3056962#solubility-of-4-
methylcyclohex-3-enecarbaldehyde-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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